3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide

• IUPAC Name: 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide
• InChI: InChI=1S/C17H27N3O/c1-13-9-14(2)11-16(10-13)19-8-5-17(21)20-12-15-3-6-18-7-4-15/h3-4,6-7,13-14,16,19H,5,8-12H2,1-2H3,(H,20,21)
• InChI Key: ZYJAYWVYPDELHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)NCCC(=O)NCC2=CC=NC=C2)C
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide, also known as JNJ-31020028, is a novel and potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is widely expressed in sensory neurons and plays an important role in pain perception and inflammation. JNJ-31020028 has been shown to have potential therapeutic applications in pain management, inflammation, and other related disorders.

Mechanism of Action

3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide acts as a selective antagonist of the TRPV1 channel, which is involved in pain perception and inflammation. By blocking the TRPV1 channel, this compound reduces the influx of calcium ions into sensory neurons, which in turn reduces the release of neurotransmitters involved in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on pain and inflammation, this compound has been shown to reduce the release of histamine from mast cells, which is involved in allergic reactions. This compound has also been shown to reduce the activity of macrophages, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide is its selectivity for the TRPV1 channel, which reduces the risk of off-target effects. However, one limitation of this compound is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several potential future directions for research on 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide. One area of interest is the development of more potent and selective TRPV1 antagonists. Another area of interest is the investigation of the potential therapeutic applications of this compound in other disorders, such as itch, asthma, and gastrointestinal disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on pain and inflammation.

Synthesis Methods

The synthesis of 3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide involves a multi-step process, starting with the reaction of 3,5-dimethylcyclohexanone with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reduced with sodium borohydride to yield the amine intermediate, which is subsequently reacted with 4-pyridinecarboxaldehyde to form the final product.

Scientific Research Applications

3-[(3,5-dimethylcyclohexyl)amino]-N-(pyridin-4-ylmethyl)propanamide has been extensively studied in preclinical models of pain and inflammation. In a rat model of neuropathic pain, this compound was found to significantly reduce pain behavior and improve motor function. In a mouse model of acute inflammation, this compound was shown to reduce paw edema and inflammatory cytokine production. These findings suggest that this compound may have potential therapeutic applications in pain management and inflammation.